Cas no 455954-99-1 (Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate)

Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its piperidine scaffold and functionalized carbonyl and ester groups. The tert-butyl substituent enhances steric hindrance, improving selectivity in reactions, while the 3-oxo and 4-carboxylate moieties offer reactive sites for further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research, where its structural features facilitate the development of bioactive molecules. Its stability under standard conditions and compatibility with a range of synthetic transformations make it a practical choice for complex molecule construction. The ester group also allows for straightforward hydrolysis or transesterification, broadening its utility in fine chemical synthesis.
Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate structure
455954-99-1 structure
Product Name:Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate
CAS No:455954-99-1
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD30181929
CID:4777490
Update Time:2026-02-27

Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate
    • 1-tert-Butyl-3-oxo-piperidine-4-carboxylic acid ethyl ester
    • SB37245
    • Ethyl 1-(tert-butyl)-3-oxopiperidine-4-carboxylate
    • Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate
    • MDL: MFCD30181929
    • Inchi: 1S/C12H21NO3/c1-5-16-11(15)9-6-7-13(8-10(9)14)12(2,3)4/h9H,5-8H2,1-4H3
    • InChI Key: WNXKULKEAXAHGH-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OCC)CCN(C1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 281
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6

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Additional information on Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1)

Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "piperidine derivatives," "tert-butyl group applications," and "ethyl carboxylate synthesis" to explore its potential uses.

The compound's molecular framework combines a piperidine ring with a tert-butyl group and an ethyl carboxylate moiety, offering versatile reactivity for drug discovery. Its CAS number, 455954-99-1, is often queried in databases to access technical data sheets or safety information. Recent trends highlight growing interest in "green chemistry alternatives" and "sustainable synthesis routes," where this compound's efficient preparation methods align with eco-friendly practices.

In pharmaceutical applications, Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate serves as a precursor for designing central nervous system (CNS) drugs due to its ability to modulate receptor interactions. Queries such as "CNS drug intermediates" or "neuroactive compound synthesis" reflect this demand. Additionally, its stability under various conditions makes it suitable for "high-throughput screening" and "combinatorial chemistry," key topics in modern drug development.

From a synthetic chemistry perspective, the compound's oxopiperidine core is pivotal for constructing heterocyclic scaffolds. Searches like "heterocyclic building blocks" or "N-containing ring systems" often lead to discussions about its utility. The ethyl ester group further enhances solubility, addressing common challenges in "drug formulation optimization."

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate, with users frequently seeking "spectral data interpretation" guides. Its compatibility with catalytic hydrogenation and "microwave-assisted synthesis" also aligns with industrial scalability needs.

In summary, Ethyl 1-tert-butyl-3-oxopiperidine-4-carboxylate (CAS No. 455954-99-1) bridges multiple disciplines, from medicinal chemistry to process optimization. Its relevance to trending topics like "fragment-based drug design" and "cost-effective chiral synthesis" ensures continued scientific and commercial interest.

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